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Compound of Interest

Compound Name: Potassium benzilate

Cat. No.: B13768654

This technical guide provides a detailed overview of the known physical properties of
potassium benzilate, with a specific focus on its melting and boiling points. The intended
audience for this document includes researchers, scientists, and professionals involved in drug
development and chemical synthesis.

Core Physical Properties

Potassium benzilate (CAS No: 5928-68-7) is the potassium salt of benzilic acid.[1] Its physical
characteristics are crucial for its handling, synthesis, and application in various chemical
processes.

Data Presentation: Physical Properties of Potassium Benzilate

The quantitative physical data for potassium benzilate are summarized in the table below for
ease of reference and comparison.
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Physical Property Value Notes

Data from various chemical
suppliers indicate that a
specific melting point is not
Melting Point Not Available applicable or not determined.
[2] This may suggest that the
compound decomposes before

melting.

At a pressure of 760 mmHg.[2]

Boiling Point 409°C
[3]141[5]
Molecular Formula C14H11KO3 [31[6]
Molecular Weight 266.33 g/mol [7]
Density 1.67 g/cm3 [2][8]
Flash Point 215.3°C [21[31[4]
Vapor Pressure 2.01E-07 mmHg At 25°C.[2][4][8]

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of
potassium benzilate are not detailed in the readily available literature, a standard method for
its synthesis is described. The synthesis involves the rearrangement of benzil in the presence
of a strong base, a reaction known as the benzilic acid rearrangement.

Protocol: Synthesis of Potassium Benzilate via Benzilic Acid Rearrangement
This protocol outlines the synthesis of potassium benzilate from benzil.
Materials:

e Benazil

o Potassium hydroxide (KOH)
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» Ethanol (95% or absolute)

o Water

e Reaction flask (e.g., round-bottom flask)

e Reflux condenser

e Heating mantle or water bath

« Filtration apparatus (e.g., Buchner funnel)

o Beakers and other standard laboratory glassware
Procedure:

e A solution of potassium hydroxide is prepared by dissolving it in water, followed by the
addition of ethanol.[9]

e Benzil is dissolved in warm ethanol in a separate flask.
e The ethanolic potassium hydroxide solution is added dropwise to the benzil solution.

e The reaction mixture is heated to reflux. The appearance of a purple color indicates the
progress of the reaction.

 After the reflux period, the mixture is cooled to room temperature and then further cooled in
an ice bath to facilitate the crystallization of the potassium salt of benzilic acid.[9]

e The resulting crystals of potassium benzilate are collected by filtration, washed with cold
ethanol to remove impurities, and then dried.[9]

Mandatory Visualizations

Experimental Workflow: Synthesis of Potassium Benzilate

The following diagram illustrates the key steps in the synthesis of potassium benzilate from
benzil.
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Workflow for Potassium Benzilate Synthesis
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Caption: Synthesis of Potassium Benzilate Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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